Cas no 2137719-23-2 ({5-[3-(Trifluoromethyl)phenyl]oxan-2-yl}methanol)

• Product Name: {5-[3-(Trifluoromethyl)phenyl]oxan-2-yl}methanol
• CAS No: 2137719-23-2
• MF: C₁₃H₁₅F₃O₂
• MW: 260.252214670181
• CID: 6317741
• PubChem ID: 137704180
• Update Time: 2025-11-01

{5-[3-(Trifluoromethyl)phenyl]oxan-2-yl}methanol Chemical and Physical Properties

Names and Identifiers

• EN300-718543
• 2137719-23-2
• {5-[3-(trifluoromethyl)phenyl]oxan-2-yl}methanol
• {5-[3-(Trifluoromethyl)phenyl]oxan-2-yl}methanol

• Inchi： 1S/C13H15F3O2/c14-13(15,16)11-3-1-2-9(6-11)10-4-5-12(7-17)18-8-10/h1-3,6,10,12,17H,4-5,7-8H2
• InChI Key： HKUKWPQKRKETQH-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C1COC(CO)CC1)(F)F

Computed Properties

• Exact Mass: 260.10241420g/mol
• Monoisotopic Mass: 260.10241420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 29.5Ų

Additional information on {5-[3-(Trifluoromethyl)phenyl]oxan-2-yl}methanol

Introduction to {5-[3-(Trifluoromethyl)phenyl]oxan-2-yl}methanol (CAS No. 2137719-23-2)

{5-[3-(Trifluoromethyl)phenyl]oxan-2-yl}methanol (CAS No. 2137719-23-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique trifluoromethyl and oxane moieties, exhibits promising properties that make it a valuable candidate for various applications, particularly in the development of new therapeutic agents.

The chemical structure of {5-[3-(Trifluoromethyl)phenyl]oxan-2-yl}methanol consists of a cyclohexane ring (oxane) substituted with a trifluoromethylated phenyl group and a hydroxymethyl group. The presence of the trifluoromethyl group imparts significant electronic and steric effects, which can influence the compound's biological activity and pharmacokinetic properties. The hydroxymethyl group, on the other hand, provides a potential site for further chemical modification, enhancing the compound's versatility in drug design.

Recent studies have highlighted the potential of {5-[3-(Trifluoromethyl)phenyl]oxan-2-yl}methanol in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and anti-cancer activities. The anti-inflammatory properties are attributed to its ability to inhibit key enzymes involved in the inflammatory response, such as cyclooxygenase (COX) and lipoxygenase (LOX). In cancer research, {5-[3-(Trifluoromethyl)phenyl]oxan-2-yl}methanol has been found to induce apoptosis in cancer cells through the modulation of specific signaling pathways.

The pharmacokinetic profile of {5-[3-(Trifluoromethyl)phenyl]oxan-2-yl}methanol is another area of active investigation. Studies have demonstrated that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties, making it suitable for oral administration. Its high lipophilicity facilitates efficient cellular uptake, while its metabolic stability ensures prolonged therapeutic effects. These characteristics are crucial for the development of effective drug formulations.

In addition to its therapeutic potential, {5-[3-(Trifluoromethyl)phenyl]oxan-2-yl}methanol has also been explored for its use as a synthetic intermediate in organic synthesis. The presence of the hydroxymethyl group allows for a wide range of chemical transformations, including etherification, esterification, and acylation reactions. This versatility makes it an attractive starting material for the synthesis of more complex molecules with diverse biological activities.

The safety profile of {5-[3-(Trifluoromethyl)phenyl]oxan-2-yl}methanol is an important consideration in its development as a pharmaceutical agent. Preclinical studies have shown that this compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, {5-[3-(Trifluoromethyl)phenyl]oxan-2-yl}methanol (CAS No. 2137719-23-2) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers valuable biological properties and pharmacokinetic advantages, making it a potential candidate for the development of new therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, further solidifying its importance in the field.